Cas no 107737-88-2 (3-CHLOROPHENYLSULFONYLETHANOL)

• Product Name: 3-CHLOROPHENYLSULFONYLETHANOL
• CAS No: 107737-88-2
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 3168272
• PubChem ID: 2757861
• Update Time: 2025-06-14

3-CHLOROPHENYLSULFONYLETHANOL Chemical and Physical Properties

Names and Identifiers

• 3-CHLOROPHENYLSULFONYLETHANOL
• Ethanol, 2-[(3-chlorophenyl)sulfonyl]-
• 2-(3-chlorophenyl)sulfonylethanol
• DB-149080
• 107737-88-2
• 2-(3-chlorobenzenesulfonyl)ethan-1-ol
• FS-5420
• AKOS024388221
• 2-[(3-Chlorophenyl)sulfonyl]ethanol
• SCHEMBL22615661

• MDL： MFCD03789152
• Inchi： 1S/C8H9ClO3S/c9-7-2-1-3-8(6-7)13(11,12)5-4-10/h1-3,6,10H,4-5H2
• InChI Key： XEGJFSPAQZDFJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(CCO)(=O)=O

Computed Properties

• Exact Mass: 219.9960930Da
• Monoisotopic Mass: 219.9960930Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.8Ų

3-CHLOROPHENYLSULFONYLETHANOL Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Additional information on 3-CHLOROPHENYLSULFONYLETHANOL

Recent Advances in the Study of 3-CHLOROPHENYLSULFONYLETHANOL (CAS: 107737-88-2): A Comprehensive Research Brief

3-CHLOROPHENYLSULFONYLETHANOL (CAS: 107737-88-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonated ethanol derivative has shown promising biological activities, particularly in the context of enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, making it a valuable target for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a selective inhibitor of carbonic anhydrase isoforms. The research team employed X-ray crystallography to elucidate the binding mode of 3-CHLOROPHENYLSULFONYLETHANOL with the enzyme's active site, revealing unique interactions with zinc-coordinated water molecules. These findings suggest potential applications in developing novel therapeutics for conditions involving carbonic anhydrase dysregulation.

In the field of synthetic chemistry, advancements have been made in the efficient production of 3-CHLOROPHENYLSULFONYLETHANOL. A recent patent (WO2023/154672) describes an improved catalytic process using palladium nanoparticles, achieving yields of over 85% with excellent purity. This development addresses previous challenges in scaling up production while maintaining the compound's structural integrity.

Pharmacological studies have explored the compound's pharmacokinetic properties, with particular attention to its metabolic stability and membrane permeability. Research published in Drug Metabolism and Disposition (2024) reported favorable absorption characteristics and moderate plasma protein binding, suggesting good bioavailability for potential therapeutic use. However, the study noted rapid phase II metabolism as a potential limitation that may require structural modification.

The compound's potential extends beyond medicinal applications. Recent investigations in materials science have demonstrated its utility as a precursor for sulfonated polymers with ion-exchange properties. These materials show promise for applications in battery technologies and water purification systems, as reported in Advanced Materials (2023).

Ongoing clinical research is evaluating derivatives of 3-CHLOROPHENYLSULFONYLETHANOL for various therapeutic indications. Phase I trials for a glaucoma treatment based on the compound's carbonic anhydrase inhibitory activity are currently underway, with preliminary results expected in late 2024. Additionally, preclinical studies suggest potential applications in cancer therapy through modulation of tumor-associated pH regulation.

Future research directions include exploring the compound's interactions with other biological targets and developing more metabolically stable analogs. The unique structural features of 3-CHLOROPHENYLSULFONYLETHANOL continue to inspire innovative applications across multiple scientific disciplines, making it a compound of enduring interest in chemical biology and pharmaceutical development.